Cas no 941989-49-7 (1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941989-49-7
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 6400186
• PubChem ID: 16809654
• Update Time: 2025-05-18

1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 1-[(2-methylphenyl)methyl]-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• 1-(2-methylbenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 941989-49-7
• F2437-0109
• AKOS016394253

• Inchi： 1S/C21H18N4O2/c1-15-7-2-3-8-16(15)13-24-18-10-6-12-23-19(18)20(26)25(21(24)27)14-17-9-4-5-11-22-17/h2-12H,13-14H2,1H3
• InChI Key： WFUNEZONHMIWMV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=NC=CC=C2)C(=O)C2=NC=CC=C2N1CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

1-(2-Methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 941989-49-7, named 1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrido[3,2-d]pyrimidine derivatives, which have been extensively studied for their unique structural properties and biological activities.

Recent studies have highlighted the importance of pyrido[3,2-d]pyrimidine derivatives in drug discovery due to their ability to interact with various biological targets. The presence of a pyridin-2-yl group and a 2-methylphenyl group in this compound introduces additional complexity to its structure. These substituents not only enhance the molecule's stability but also contribute to its potential as a lead compound in medicinal chemistry.

The molecular structure of this compound is characterized by a fused pyrido[3,2-d]pyrimidine ring system with two methyl groups attached at specific positions. This arrangement creates a rigid framework that is crucial for its interactions with biological systems. The dione functional groups further enhance the molecule's electronic properties, making it a promising candidate for further research in areas such as enzyme inhibition and receptor binding.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to optimize the production process. These techniques not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies.

One of the most intriguing aspects of this compound is its potential application in the development of new therapeutic agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in various disease pathways. For instance, its inhibitory activity against certain kinases has shown promise in anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its potential as a building block for advanced materials with tailored electronic properties.

The synthesis of 1-(2-methylphenyl)methyl-3-(pyridin-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione involves a series of carefully controlled reactions that ensure high purity and structural integrity. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's identity and characterizing its properties.

The stability of this compound under various conditions has been extensively studied. It has been found to exhibit good thermal stability up to 150°C and resistance to hydrolysis under physiological conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

In terms of environmental impact, this compound has been shown to degrade efficiently under UV light exposure due to the presence of conjugated systems that facilitate photodegradation processes. This characteristic is particularly important for ensuring the safe disposal of chemical waste generated during its production or use.

The future outlook for this compound is highly promising given its versatile nature and wide range of applications across multiple disciplines. Ongoing research continues to uncover new insights into its potential uses while advancements in synthetic techniques ensure that it remains accessible for further exploration.